![molecular formula C18H16N2O4 B1226053 2-[(4-methyl-2-oxo-1-benzopyran-7-yl)oxy]-N-(2-pyridinylmethyl)acetamide](/img/structure/B1226053.png)
2-[(4-methyl-2-oxo-1-benzopyran-7-yl)oxy]-N-(2-pyridinylmethyl)acetamide
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Description
2-[(4-methyl-2-oxo-1-benzopyran-7-yl)oxy]-N-(2-pyridinylmethyl)acetamide is a member of coumarins.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been synthesized and characterized using X-ray diffraction, showcasing its potential for detailed structural analysis and theoretical studies through density functional theory (DFT) (Sebhaoui et al., 2020).
Reactivity Studies
- Research has explored the reactivity of similar compounds with amines and anthranilic acid, leading to the formation of various derivatives, demonstrating their versatile chemical reactivity (El-Kafrawy et al., 1990).
Pharmacological Potential
- Some related benzopyran-based compounds have shown potential as potassium-channel openers with cardiovascular therapeutic activities (Yoon et al., 1998).
Antimicrobial Activity
- Certain derivatives have demonstrated significant antimicrobial activities, suggesting potential applications in medical and pharmaceutical research (Mulwad & Pawar, 2003).
Coordination Chemistry
- The compound and its derivatives have been used to synthesize coordination complexes with metals, contributing to the field of coordination chemistry and material science (Chkirate et al., 2019).
properties
Molecular Formula |
C18H16N2O4 |
---|---|
Molecular Weight |
324.3 g/mol |
IUPAC Name |
2-(4-methyl-2-oxochromen-7-yl)oxy-N-(pyridin-2-ylmethyl)acetamide |
InChI |
InChI=1S/C18H16N2O4/c1-12-8-18(22)24-16-9-14(5-6-15(12)16)23-11-17(21)20-10-13-4-2-3-7-19-13/h2-9H,10-11H2,1H3,(H,20,21) |
InChI Key |
LBCYLKQMVUMYRW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NCC3=CC=CC=N3 |
Origin of Product |
United States |
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